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Compound of Interest

Compound Name:
4-[(4-

Methoxyphenyl)methoxy]aniline

Cat. No.: B1367457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and analysis of 4-[(4-Methoxyphenyl)methoxy]aniline, a compound of interest in various

research and development applications.

Core Molecular Data
The fundamental molecular characteristics of 4-[(4-Methoxyphenyl)methoxy]aniline are

summarized below.

Property Value Source

Molecular Formula C14H15NO2 PubChem[1]

Molecular Weight 229.27 g/mol PubChem[1]

IUPAC Name

4-[(4-

methoxyphenyl)methoxy]anilin

e

PubChem[1]

CAS Number 53234-92-7 PubChem[1]
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The following sections outline detailed methodologies for the synthesis and analysis of 4-[(4-
Methoxyphenyl)methoxy]aniline.

Synthesis Protocol: Reductive Amination

A plausible method for the synthesis of 4-[(4-Methoxyphenyl)methoxy]aniline is via a two-

step reductive amination process.

Experimental Workflow for Synthesis
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Step 1: Imine Formation
Mix 4-aminophenol and 4-methoxybenzaldehyde

in a suitable solvent (e.g., ethanol).

Add a catalytic amount of acid (e.g., acetic acid).

Reflux the mixture for 2-4 hours.

Monitor reaction progress by TLC.

Step 2: Reduction
Cool the reaction mixture to room temperature.

Add a reducing agent (e.g., sodium borohydride)
in portions.

Stir for 1-2 hours at room temperature.

Work-up and Purification
Quench the reaction with water.

Extract the product with an organic solvent
(e.g., ethyl acetate).

Dry the organic layer and concentrate in vacuo.

Purify the crude product by column chromatography.

Characterize the final product.

Click to download full resolution via product page

Caption: Synthetic workflow for 4-[(4-Methoxyphenyl)methoxy]aniline.
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Analytical Protocol: High-Performance Liquid Chromatography (HPLC)

To assess the purity of the synthesized compound, a reverse-phase HPLC method can be

employed.

Logical Flow for HPLC Analysis

Sample Preparation
Dissolve a small amount of the compound in the mobile phase.

Injection
Inject the prepared sample into the HPLC system.

HPLC System Setup
Column: C18 reverse-phase

Mobile Phase: Acetonitrile:Water gradient
Detector: UV at 254 nm

Data Acquisition
Record the chromatogram.

Data Analysis
Integrate the peak area to determine the purity.

Click to download full resolution via product page

Caption: HPLC analysis workflow for purity determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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